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Compound of Interest

1-(2-Hydroxyethoxy)methyl-5-
Compound Name:

methyluracil
CAS No.: 68724-11-8
Cat. No.: B1205884

Get Quote

\ J

Synonyms: 1-[(2-hydroxyethoxy)methyl]thymine; Acyclothymidine; ACV-T CAS Registry
Number: 69256-17-3 (Generic acyclonucleoside class)

Executive Summary

N-(2-(hydroxyethoxy)methyl)-5-methyluracil (Acyclothymidine) is a synthetic acyclonucleoside
analog where the deoxyribose sugar of thymidine is replaced by an acyclic
hydroxyethoxymethyl side chain. Structurally homologous to the antiviral drug Acyclovir (which
contains a guanine base), this compound serves as a critical probe in virology and
photobiology.

While it exhibits lower intrinsic antiviral potency than Acyclovir against Herpes Simplex Virus
(HSV), its utility lies in its specificity as a substrate for viral Thymidine Kinase (TK) and its
recent emergence as a photoprotective agent capable of mitigating UV-induced DNA damage.
This guide details its chemical architecture, validated synthesis pathways, and mechanistic
interactions.
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Structural Characterization & Chemical

Architecture[1]
Molecular Geometry

Unlike natural nucleosides, Acyclothymidine lacks a rigid furanose ring.[1] The (2-
hydroxyethoxy)methyl chain attached to the N1-position of the thymine base introduces
significant conformational flexibility. This "acyclic" nature allows the molecule to adopt multiple
conformations in solution, mimicking the anti conformation of thymidine required for enzyme
binding, yet lacking the 3'-hydroxyl group necessary for DNA chain elongation.

Property Specification

Molecular Formula CsH12N204

Molecular Weight 200.20 g/mol

H-Bond Donors/Acceptors 214

Topological Polar Surface Area 78.7 A2

Solubility Soluble in DMSO, Methanol, Water (moderate)

Spectroscopic Signature (*H NMR)

Identification relies on distinguishing the acyclic linker protons from the aromatic thymine base.
e Thymine Moiety:

o ~1.8 ppm (s, 3H): C5-Methyl group.[2]

o ~7.5 ppm (s, 1H): H6 proton (deshielded by the carbonyls).

o ~11.3 ppm (s, 1H): N3-H (exchangeable).
¢ Acyclic Side Chain:

o ~5.35 ppm (s, 2H): N1-CH2-O (Anomeric mimic, diagnostic singlet).

o ~3.5-3.7 ppm (m, 4H): -O-CH2-CH2-OH backbone.
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Synthetic Methodologies

The synthesis of N1-substituted pyrimidines requires strict regiocontrol to avoid N3-alkylation.
The Silylation-Hilbert-Johnson method is the industry standard for high-yield, regioselective
synthesis.

Protocol: Silylation-Alkylation Route

This protocol utilizes bis-trimethylsilylthymine to activate the N1 position while protecting the
N3/0O4 positions.

Reagents:
e Thymine (Base)[3]

o Hexamethyldisilazane (HMDS) + Ammonium Sulfate (Catalyst)
o (2-acetoxyethoxy)methyl bromide (Side chain precursor)

o Acetonitrile (Solvent) / Ammonia in Methanol (Deprotection)

Step-by-Step Methodology:

 Activation (Silylation):
o Suspend Thymine (1 eq) in excess HMDS with catalytic (NH4)2SOa.

o Reflux under inert atmosphere (N2) for 3—4 hours until the solution becomes clear
(formation of bis-TMS-thymine).

o Evaporate excess HMDS in vacuo to yield the moisture-sensitive silylated intermediate.
o Coupling (Alkylation):
o Dissolve the silylated residue in anhydrous Acetonitrile.

o Add (2-acetoxyethoxy)methyl bromide (1.1 eq). Note: The bromide is preferred over the
chloride for higher reactivity.[1]
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o Stir at room temperature for 16 hours. The TMS group at N1 acts as a leaving group,
driving selectivity.[1]

o Deprotection:
o The resulting intermediate is the O-acetylated ester.

o Treat with saturated NHs/MeOH at room temperature for 4 hours to cleave the acetyl
group.

e Purification:

o Concentrate and recrystallize from Ethanol/Water or purify via silica gel chromatography
(DCM:MeOH 9:1).

Visualization of Synthesis Pathway
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Figure 1: Regioselective synthesis of Acyclothymidine via the Hilbert-Johnson silylation
method.

Mechanistic Pharmacology
Viral Thymidine Kinase (TK) Specificity

The primary biological interest in Acyclothymidine stems from its interaction with Herpes
Simplex Virus Thymidine Kinase (HSV-TK).

o Selectivity: Mammalian cytosolic TK has strict substrate requirements involving the 3'-
hydroxyl group and the rigid sugar pucker. It binds Acyclothymidine very poorly.[1]

¢ Viral Activation: HSV-TK is a "promiscuous" enzyme. It accepts the acyclic side chain,
phosphorylating the terminal hydroxyl group to form the monophosphate (ACV-T-MP).
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Mechanism of Action (Chain Termination)

Once monophosphorylated by the virus, cellular kinases convert ACV-T-MP to the triphosphate
form (ACV-T-TP).

 Incorporation: Viral DNA Polymerase incorporates ACV-T-TP into the nascent DNA chain in
place of Thymidine Triphosphate (dTTP).

o Termination: Because Acyclothymidine lacks a 3'-hydroxyl group, no subsequent nucleotide
can be added. This is an obligate chain termination event, halting viral replication.[1]

Note: Acyclothymidine is less potent than Acyclovir because the viral DNA polymerase
discriminates against the thymine analog more effectively than the guanine analog.[1]

Biological Pathway Diagram
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Figure 2: Metabolic activation pathway of Acyclothymidine in HSV-infected cells.
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Advanced Applications: Photoprotection

Recent research highlights the utility of Acyclothymidine dinucleosides in dermatology.[1]

o Mechanism: When applied topically, these analogs mimic the DNA sequence but cannot form
Cyclobutane Pyrimidine Dimers (CPDs) effectively upon UV irradiation.

o Effect: They act as "decoy" molecules or upregulate endogenous DNA repair mechanisms
(p53 activation) without causing the mutagenic risks associated with full DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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